Cas no 2137614-91-4 (1-{4,8-diazaspiro2.6nonan-4-yl}-2-(dimethylamino)ethan-1-one)

• Product Name: 1-{4,8-diazaspiro2.6nonan-4-yl}-2-(dimethylamino)ethan-1-one
• CAS No: 2137614-91-4
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 6607048
• PubChem ID: 165864659
• Update Time: 2025-10-28

1-{4,8-diazaspiro2.6nonan-4-yl}-2-(dimethylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4,8-diazaspiro2.6nonan-4-yl}-2-(dimethylamino)ethan-1-one
• 2137614-91-4
• EN300-1067743
• 1-{4,8-diazaspiro[2.6]nonan-4-yl}-2-(dimethylamino)ethan-1-one

• Inchi： 1S/C11H21N3O/c1-13(2)8-10(15)14-7-3-6-12-9-11(14)4-5-11/h12H,3-9H2,1-2H3
• InChI Key： KGJRDKLUVHPVRJ-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C)N1CCCNCC21CC2

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.6Ų

Additional information on 1-{4,8-diazaspiro2.6nonan-4-yl}-2-(dimethylamino)ethan-1-one

Professional Introduction to Compound with CAS No. 2137614-91-4 and Product Name: 1-{4,8-diazaspiro2.6nonan-4-yl}-2-(dimethylamino)ethan-1-one

The compound with the CAS number 2137614-91-4 and the product name 1-{4,8-diazaspiro2.6nonan-4-yl}-2-(dimethylamino)ethan-1-one represents a fascinating molecule in the realm of pharmaceutical chemistry. This spirocyclic amine derivative has garnered significant attention due to its unique structural features and potential biological activities. The presence of a spirocyclic framework, combined with a dimethylamino substituent, suggests a compound with promising properties for further exploration in medicinal chemistry.

Structurally, the molecule consists of a spirocyclic core formed by the fusion of a cyclopentane ring and a cycloheptane ring, connected at the 4 and 8 positions by a nitrogen atom. This spirocyclic arrangement imparts rigidity to the molecule, which can be advantageous in terms of binding affinity to biological targets. The 4,8-diazaspiro2.6nonan-4-yl moiety is a key feature that contributes to the compound's complexity and potential functionality.

The presence of the dimethylamino group at the 2-position of the ethanone backbone introduces basicity to the molecule, which can be exploited for interactions with acidic residues in biological targets. This feature makes the compound a candidate for further investigation as a potential pharmacophore in drug discovery efforts. The combination of these structural elements suggests that this compound may exhibit multiple modes of interaction with biological systems.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. The spirocyclic core of this compound has been studied computationally to understand its conformational stability and potential binding modes. These studies have highlighted the importance of the spirocyclic framework in maintaining structural integrity and influencing electronic properties.

In terms of biological activity, preliminary studies have suggested that compounds with similar structural motifs may exhibit inhibitory effects on certain enzymes and receptors. The 4,8-diazaspiro2.6nonan-4-yl moiety has been identified as a region that can modulate binding interactions, potentially leading to therapeutic effects. Further experimentation is required to elucidate the exact mechanisms by which this compound interacts with biological targets.

The dimethylamino group has been shown to enhance solubility and bioavailability in many drug candidates. This property is particularly valuable in pharmaceutical development, where poor solubility can limit therapeutic efficacy. The presence of this group in 1-{4,8-diazaspiro2.6nonan-4-yl}-2-(dimethylamino)ethan-1-one suggests that it may exhibit favorable pharmacokinetic properties, making it a promising candidate for further investigation.

Recent research has also explored the synthesis of novel spirocyclic compounds as part of broader efforts to discover new therapeutic agents. The synthesis of 1-{4,8-diazaspiro2.6nonan-4-yl}-2-(dimethylamino)ethan-1-one has been achieved through multi-step organic transformations, involving key steps such as cyclization reactions and functional group modifications. These synthetic strategies have provided valuable insights into how such complex molecules can be constructed efficiently.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in materials science and other industrial applications where molecular recognition is crucial. The ability to fine-tune molecular properties through structural modifications offers exciting possibilities for developing novel materials with specific functionalities.

In conclusion, the compound with CAS number 2137614-91-4 and product name 1-{4,8-diazaspiro2.6nonan-4-yl}-2-(dimethylamino)ethan-1-one represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further exploration in drug discovery efforts. As computational methods continue to improve and synthetic strategies become more refined, compounds like this one are likely to play an increasingly important role in the development of new therapies.